Fluphenazine hydrochloride
Fluphenazine hydrochloride
Fluphenazine Hydrochloride is the hydrochloride salt of fluphenazine, a phenothiazine with antipsychotic activity and potential antineoplastic activity. Fluphenazine blocks postsynaptic dopamine D2 receptors in the limbic system, cortical system and basal ganglia, resulting in a reduction of schizophrenia-associated hallucinations and delusions. In addition, as a serotonin antagonist, this agent may inhibit lymphocyte and myeloma cell proliferation by blocking 5-hydroxytrptamine type 1B (5-HT type 1B) receptors for serotonin.
Fluphenazine hydrochloride is a member of phenothiazines. It has a role as an anticoronaviral agent.
A phenothiazine used in the treatment of PSYCHOSES. Its properties and uses are generally similar to those of CHLORPROMAZINE.
Fluphenazine hydrochloride is a member of phenothiazines. It has a role as an anticoronaviral agent.
A phenothiazine used in the treatment of PSYCHOSES. Its properties and uses are generally similar to those of CHLORPROMAZINE.
Brand Name:
Vulcanchem
CAS No.:
146-56-5
VCID:
VC0195928
InChI:
InChI=1S/C22H26F3N3OS.ClH/c23-22(24,25)17-6-7-21-19(16-17)28(18-4-1-2-5-20(18)30-21)9-3-8-26-10-12-27(13-11-26)14-15-29;/h1-2,4-7,16,29H,3,8-15H2;1H
SMILES:
C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl
Molecular Formula:
C22H28F3N3OSCl2
Molecular Weight:
474 g/mol
Fluphenazine hydrochloride
CAS No.: 146-56-5
Impurities
VCID: VC0195928
Molecular Formula: C22H28F3N3OSCl2
Molecular Weight: 474 g/mol
Purity: > 95%
CAS No. | 146-56-5 |
---|---|
Product Name | Fluphenazine hydrochloride |
Molecular Formula | C22H28F3N3OSCl2 |
Molecular Weight | 474 g/mol |
IUPAC Name | 2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethanol;hydrochloride |
Standard InChI | InChI=1S/C22H26F3N3OS.ClH/c23-22(24,25)17-6-7-21-19(16-17)28(18-4-1-2-5-20(18)30-21)9-3-8-26-10-12-27(13-11-26)14-15-29;/h1-2,4-7,16,29H,3,8-15H2;1H |
Standard InChIKey | MBHNWCYEGXQEIT-UHFFFAOYSA-N |
SMILES | C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl |
Canonical SMILES | C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO.Cl.Cl |
Appearance | White to Off-White Solid |
Melting Point | 235-237 °C |
Description | Fluphenazine Hydrochloride is the hydrochloride salt of fluphenazine, a phenothiazine with antipsychotic activity and potential antineoplastic activity. Fluphenazine blocks postsynaptic dopamine D2 receptors in the limbic system, cortical system and basal ganglia, resulting in a reduction of schizophrenia-associated hallucinations and delusions. In addition, as a serotonin antagonist, this agent may inhibit lymphocyte and myeloma cell proliferation by blocking 5-hydroxytrptamine type 1B (5-HT type 1B) receptors for serotonin. Fluphenazine hydrochloride is a member of phenothiazines. It has a role as an anticoronaviral agent. A phenothiazine used in the treatment of PSYCHOSES. Its properties and uses are generally similar to those of CHLORPROMAZINE. |
Purity | > 95% |
Quantity | Grams-Kilos |
Shelf Life | 2 years |
Solubility | Soluble to 38mg/mL in DMSO |
Storage | Store in a cool and dry place and at 0 - 4℃ for short term (days to weeks) or -77℃ for long term (months to years). |
Synonyms | 4-[3-[2-(Trifluoromethyl)-10H-phenothiazin-10-yl]propyl]-1-piperazineethanol Dihydrochloride;Anatensol;Dapotum;Flufenazin;Tensofin;Permitil hydrochloride;Prolinate;Prolixin;Siqualone;Squibb 4918;Trancin;Valamina;Fluphenazine Decanoate EP Impurity B DiHCl |
PubChem Compound | 6602611 |
Last Modified | Dec 23 2021 |
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